MeIQx
Overview
Description
MeIQx, or 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline, is an imidazoquinoxaline that is substituted at positions 3 and 8 by methyl groups and at position 2 by an amino group . It is a mutagenic compound found in cooked beef and has roles as a mutagen, a carcinogenic agent, a genotoxin, and a Maillard reaction product . It is formed naturally during the cooking of muscle-derived foods (meat and fish) and is one of the most abundant heterocyclic amines in a typical Western diet .
Synthesis Analysis
MeIQx was initially isolated and purified by acid-base partitioning, Sephadex LH-20 column chromatography, and reverse-phase high-performance liquid chromatography (HPLC) . The structure was deduced mainly from data obtained by proton nuclear magnetic resonance and high-resolution mass spectral analysis and by comparison with synthetic MeIQx .Molecular Structure Analysis
The molecular formula of MeIQx is C11H11N5 . The IUPAC name is 3,8-dimethylimidazo[4,5-f]quinoxalin-2-amine . The InChI is InChI=1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15) .Chemical Reactions Analysis
The formation of MeIQx is influenced by factors such as time and temperature . It is formed in a glycine/glucose/creatinine model system and in fried tilapia cakes .Physical And Chemical Properties Analysis
MeIQx is a synthetic, pale orange to brown crystalline solid that is soluble in dimethylsulfoxide and methanol . It is stable under moderately acidic and alkaline conditions and in cold dilute aqueous solutions protected from light . It is rapidly degraded by dilute hypochlorite .Scientific Research Applications
Carcinogenicity Assessment
MeIQx is a well-known heterocyclic amine mutagen found in cooked meats. It has been extensively studied for its carcinogenic potential in rodents. Research has shown that MeIQx is carcinogenic in mice and rats at high doses, and these studies are crucial for risk assessment in humans who are exposed to lower amounts through diet .
DNA Adduct Formation Studies
The formation of DNA adducts is a critical step in the carcinogenic process. Studies have utilized MeIQx to understand the kinetics of hepatic DNA adduct formation over time. These studies help in predicting daily exposure and support linear extrapolation in the risk assessment of MeIQx .
Oxidative Stress Research
MeIQx has been used to study the role of oxidative stress in the carcinogenicity of chemical carcinogens. It serves as a model compound to investigate the effects of low-dose exposure to genotoxic carcinogens and their relationship with oxidative stress and carcinogenicity .
Bioavailability Studies
Research involving MeIQx has contributed to understanding the bioavailability of heterocyclic amines. The linear relationship between administered dose and hepatic MeIQx DNA adduct levels or MeIQx tissue levels has been established, providing insights into the bioavailability and DNA adduction by MeIQx for both acute and subchronic exposures .
Electrochemical Detection Methods
MeIQx has been used to develop electrochemical methods for its detection. For instance, a screen-printed carbon nanofiber electrode modified with silver nanoparticles in a Nafion matrix has been described for the determination of MeIQx in cooked food samples. This application is significant for food safety and monitoring .
Mechanism of Action
Target of Action
MeIQx, a heterocyclic aromatic amine (HAA), primarily targets the liver, gastrointestinal tract, pancreas, mammary, and prostate glands . It is metabolically activated by N-hydroxylation of the exocyclic amine groups to produce the proposed reactive intermediate, the heteroaryl nitrenium ion . This ion is the critical metabolite implicated in DNA damage and genotoxicity .
Mode of Action
MeIQx interacts with its targets through metabolic activation. The compound undergoes N-hydroxylation to produce a reactive intermediate, the heteroaryl nitrenium ion . This ion can bind covalently to DNA, leading to DNA damage and genotoxicity . The formation of DNA adducts is a key step in the genotoxic process .
Biochemical Pathways
The metabolism of MeIQx involves several biochemical pathways. The primary pathway is the N-hydroxylation of the exocyclic amine groups, catalyzed by cytochrome P450 1A2 (CYP1A2) . This reaction produces the heteroaryl nitrenium ion, a reactive intermediate that can bind to DNA . Another pathway involves the formation of MeIQx-N 2-SO3H, a metabolite catalyzed by the SULTs .
Pharmacokinetics
The pharmacokinetics of MeIQx involves its metabolic activation by CYP1A2 and subsequent reactions . Humans efficiently convert MeIQx to reactive intermediates, resulting in HAA protein and DNA adduct formation . The variability in the excreted levels of N-OH-MeIQx-N 2-glucuronide, a metabolite of MeIQx, is probably due to interindividual differences in UDP-glucuronosyltransferase activity and/or excretion pathways .
Result of Action
The result of MeIQx action is the formation of DNA adducts, which can lead to DNA damage and genotoxicity . This can cause mutations and initiate carcinogenesis . In rodents, consumption of HAAs like MeIQx has been linked to the development of cancers in many organs, including the liver, colon, pancreas, breast, and prostate .
Action Environment
The action of MeIQx is influenced by environmental factors such as diet and smoking. MeIQx is formed during the high-temperature cooking of meats, poultry, and fish, and also arises during the combustion of tobacco . The amount of MeIQx intake can vary depending on dietary habits and cooking methods . Cigarette smoke can enhance MeIQx-induced hepatocarcinogenesis by increasing the metabolic activation of MeIQx .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,8-dimethylimidazo[4,5-f]quinoxalin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(12)16(8)2/h3-5H,1-2H3,(H2,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCCCQNKIYNAKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C=CC3=C(C2=N1)N=C(N3C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1020801 |
Source
|
| Record name | MeIQx | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1020801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [Toronto Research Chemicals MSDS], Solid |
Source
|
| Record name | MeIQx | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20130 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | 2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029864 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Vapor Pressure |
0.00000002 [mmHg] |
Source
|
| Record name | MeIQx | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20130 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Meiqx | |
CAS RN |
77500-04-0 |
Source
|
| Record name | MeIQx | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=77500-04-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Methyl-IQX | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077500040 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MeIQx | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1020801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | MeIQx | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MEIQX | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5GYH6416ZG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7767 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | 2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029864 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
295 - 300 °C |
Source
|
| Record name | 2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029864 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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